2-BENZYL-8-ETHOXY-1,3-DIMETHYL-2H,4H-CYCLOHEPTA[C]PYRROL-4-ONE

• IUPAC Name: 2-benzyl-4-ethoxy-1,3-dimethylcyclohepta[c]pyrrol-8-one
• InChI: InChI=1S/C20H21NO2/c1-4-23-18-12-8-11-17(22)19-14(2)21(15(3)20(18)19)13-16-9-6-5-7-10-16/h5-12H,4,13H2,1-3H3
• InChI Key: ZAKGUTRIBHLYLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=O)C2=C(N(C(=C12)C)CC3=CC=CC=C3)C
• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol

Description

2-Benzyl-8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one is an organic compound with the molecular formula C20H21NO2 It is a member of the cyclohepta[c]pyrrol family, characterized by a seven-membered ring fused to a pyrrole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Benzyl-8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

2-Benzyl-8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Benzyl-8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a therapeutic agent or drug precursor.

Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 2-Benzyl-8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Benzyl-8-methoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one
• 2-Benzyl-8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-ol

Uniqueness

2-Benzyl-8-ethoxy-1,3-dimethyl-2H,4H-cyclohepta[c]pyrrol-4-one is unique due to its specific structural features, such as the ethoxy group at the 8th position and the benzyl group at the 2nd position. These features may confer distinct chemical and biological properties compared to similar compounds.